Cas no 1158263-30-9 (N-(4-Chlorobenzyl)cyclopropanamine hydrochloride)

• Product Name: N-(4-Chlorobenzyl)cyclopropanamine hydrochloride
• CAS No: 1158263-30-9
• MF: C₁₀H₁₃Cl₂N
• MW: 218.122920751572
• MDL: MFCD07110804
• CID: 2090779
• PubChem ID: 17294474
• Update Time: 2025-06-08

N-(4-Chlorobenzyl)cyclopropanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(4-Chlorobenzyl)cyclopropanamine hydrochloride
• SB78978
• BS-35637
• CS-0367913
• G63438
• (4-Chloro-benzyl)-cyclopropyl-amine hydrochloride
• AKOS024464258
• N-[(4-chlorophenyl)methyl]cyclopropanamine;hydrochloride
• Benzenemethanamine, 4-chloro-N-cyclopropyl-, hydrochloride (1:1)
• MFCD07110804
• 1158263-30-9
• N-(4-Chlorobenzyl)cyclopropanaminehydrochloride
• N-[(4-CHLOROPHENYL)METHYL]CYCLOPROPANAMINE HYDROCHLORIDE
• DB-235115

• MDL： MFCD07110804
• Inchi： 1S/C10H12ClN.ClH/c11-9-3-1-8(2-4-9)7-12-10-5-6-10;/h1-4,10,12H,5-7H2;1H
• InChI Key： QTHQCXWGMLXJIO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNC1CC1.Cl

Computed Properties

• Exact Mass: 217.0425048g/mol
• Monoisotopic Mass: 217.0425048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 137
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

N-(4-Chlorobenzyl)cyclopropanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-(4-Chlorobenzyl)cyclopropanamine hydrochloride

Research Brief on N-(4-Chlorobenzyl)cyclopropanamine hydrochloride (CAS: 1158263-30-9): Recent Advances and Applications

N-(4-Chlorobenzyl)cyclopropanamine hydrochloride (CAS: 1158263-30-9) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its cyclopropanamine core and chlorobenzyl substituent, has been investigated for its potential pharmacological properties, particularly in the context of central nervous system (CNS) disorders and antimicrobial applications. Recent studies have explored its mechanism of action, pharmacokinetics, and therapeutic efficacy, positioning it as a promising candidate for further development.

One of the key areas of research involving N-(4-Chlorobenzyl)cyclopropanamine hydrochloride is its role as a modulator of neurotransmitter systems. Preliminary in vitro and in vivo studies suggest that this compound exhibits affinity for serotonin and dopamine receptors, which could have implications for the treatment of mood disorders such as depression and anxiety. Additionally, its structural similarity to known psychoactive compounds has prompted investigations into its potential as a novel antidepressant or anxiolytic agent. Researchers have employed advanced techniques such as molecular docking and binding assays to elucidate its interactions with target receptors.

Beyond its CNS applications, N-(4-Chlorobenzyl)cyclopropanamine hydrochloride has also been studied for its antimicrobial properties. Recent findings indicate that this compound demonstrates activity against a range of Gram-positive and Gram-negative bacteria, including drug-resistant strains. The mechanism of action appears to involve disruption of bacterial cell membrane integrity, as evidenced by electron microscopy and membrane permeability assays. These findings highlight its potential as a lead compound for the development of new antibiotics, particularly in the face of rising antimicrobial resistance.

In terms of synthetic chemistry, advancements have been made in the scalable production of N-(4-Chlorobenzyl)cyclopropanamine hydrochloride. Recent publications describe optimized synthetic routes that improve yield and purity while reducing environmental impact. Green chemistry approaches, such as the use of catalytic reagents and solvent-free conditions, have been successfully applied to its synthesis. These developments are critical for ensuring the compound's availability for further preclinical and clinical studies.

Looking ahead, the future research directions for N-(4-Chlorobenzyl)cyclopropanamine hydrochloride include comprehensive toxicity profiling, formulation optimization, and expanded preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its transition from the laboratory to clinical trials. Given its multifaceted pharmacological profile, this compound holds considerable promise for addressing unmet medical needs in both CNS and infectious disease therapeutics.